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Compound of Interest

Compound Name: Antifungal agent 122

Cat. No.: B15560796 Get Quote

This technical guide provides a comprehensive overview of the in vitro activity of the triazole

antifungal agent, Voriconazole. The data presented herein has been compiled from various

studies to offer researchers, scientists, and drug development professionals a detailed

understanding of its efficacy against a broad range of pathogenic fungi. This document includes

quantitative data on its spectrum of activity, detailed experimental protocols for susceptibility

testing, and visualizations of its mechanism of action and experimental workflows.

In Vitro Spectrum of Activity of Voriconazole
Voriconazole exhibits potent activity against a wide variety of clinically relevant yeasts and

molds. Its efficacy is typically quantified by determining the Minimum Inhibitory Concentration

(MIC), which is the lowest concentration of the drug that prevents visible growth of a

microorganism after overnight incubation. The following tables summarize the MIC ranges,

MIC₅₀ (the concentration that inhibits 50% of isolates), and MIC₉₀ (the concentration that

inhibits 90% of isolates) for Voriconazole against key fungal pathogens.

Table 1: In Vitro Activity of Voriconazole against Candida Species
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Species No. of Isolates
MIC Range
(µg/mL)

MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Candida albicans >1000 ≤0.03 - 2 ≤0.03 0.06

Candida glabrata >500 ≤0.03 - 16 0.25 1

Candida

parapsilosis
>500 ≤0.03 - 0.5 ≤0.03 0.12

Candida

tropicalis
>500 ≤0.03 - 4 0.06 0.25

Candida krusei >200 0.06 - 4 0.25 0.5

Table 2: In Vitro Activity of Voriconazole against Aspergillus Species and Other Molds

Species No. of Isolates
MIC Range
(µg/mL)

MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Aspergillus

fumigatus
>1000 0.12 - >8 0.5 1

Aspergillus

flavus
>200 0.25 - 2 0.5 1

Aspergillus niger >100 0.25 - 2 0.5 1

Aspergillus

terreus
>100 0.5 - 2 1 2

Scedosporium

apiospermum
>50 0.06 - 4 0.5 2

Fusarium spp. >100 2 - >16 8 16

Experimental Protocols for Antifungal Susceptibility
Testing
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The data presented above is primarily generated using standardized methods from the Clinical

and Laboratory Standards Institute (CLSI) M27-A3 for yeasts and M38-A2 for filamentous fungi.

A generalized workflow for these broth microdilution assays is provided below.

The following diagram outlines the key steps in determining the Minimum Inhibitory

Concentration (MIC) of an antifungal agent against a fungal isolate.
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Assay Phase

Readout Phase

Fungal Isolate Growth
(e.g., on Sabouraud Dextrose Agar)

Inoculum Preparation
(Spectrophotometric Standardization)

Microtiter Plate Inoculation
(96-well plate with drug dilutions and inoculum)

Antifungal Agent Dilution Series
(e.g., in RPMI-1640 medium)

Incubation
(e.g., 35°C for 24-48 hours)

Visual or Spectrophotometric Reading of Growth

MIC Determination
(Lowest concentration with significant growth inhibition)
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15560796?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

